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Compound of Interest

4-Fluoro-2-methylbenzenesulfonyl
Compound Name:

chloride

Cat. No.: B1303445

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties,
experimental protocols, and key reactions of 4-Fluoro-2-methylbenzenesulfonyl chloride.
This compound is a valuable reagent in organic synthesis, particularly in the preparation of
sulfonamides and sulfonate esters, which are prevalent in medicinal chemistry and materials
science.

Core Physical Properties

The following table summarizes the key physical properties of 4-Fluoro-2-
methylbenzenesulfonyl chloride.
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Property Value Reference
Molecular Formula C7HeCIFO2S [1112]
Molecular Weight 208.64 g/mol [1]

Boiling Point 245-246 °C (lit.) [11[3]
Density 1.433 g/mL at 25 °C (lit.) [1]

Refractive Index

n20/D 1.5370

[1]

Melting Point

Not available in the provided
data. For comparison, the
melting point of the related
compound 4-
Fluorobenzenesulfonyl
chloride is 29-31 °C.

[4]1(5]

Solubility

Expected to be soluble in

various organic solvents such

as dichloromethane, ethyl

acetate, and acetone.[6] It is

sensitive to moisture and will

hydrolyze in water.

Appearance

Colorless to yellow liquid.

[2]

CAS Number

7079-48-3

[1]

Experimental Protocols

Detailed experimental procedures are crucial for the effective and safe use of 4-Fluoro-2-

methylbenzenesulfonyl chloride. Below are representative protocols for its synthesis and a

common application.

Synthesis of 4-Fluoro-2-methylbenzenesulfonyl Chloride

A common method for the synthesis of arylsulfonyl chlorides is through the diazotization of an

aniline followed by a Sandmeyer-type reaction.
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Materials:

¢ 4-Fluoro-2-methylaniline

o Concentrated Hydrochloric Acid
e Sodium Nitrite

e Sulfur Dioxide

e Cuprous Chloride

e Glacial Acetic Acid

e Ether

o Saturated Sodium Bicarbonate Solution
e Magnesium Sulfate

e Ice

Procedure:

» Diazotization: 4-Fluoro-2-methylaniline is dissolved in a mixture of concentrated hydrochloric
acid and glacial acetic acid and cooled to -10°C. A solution of sodium nitrite in water is added
dropwise, maintaining the temperature below -5°C to form the diazonium salt.[7]

o Preparation of the Catalytic Solution: A solution of sulfur dioxide in glacial acetic acid is
prepared, to which cuprous chloride is added.[7]

 Sulfonylation: The cold diazonium salt solution is added portion-wise to the sulfur
dioxide/cuprous chloride solution, keeping the temperature below 30°C.[7]

o Work-up: The reaction mixture is poured into ice water and extracted with ether. The
combined organic extracts are washed with saturated sodium bicarbonate solution until
neutral, then with water, and dried over magnesium sulfate.[7]
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 Purification: The solvent is removed under reduced pressure, and the resulting crude 4-
Fluoro-2-methylbenzenesulfonyl chloride is purified by vacuum distillation.[7]

Reaction with an Amine to Form a Sulfonamide

Sulfonylation of amines is a primary application of 4-Fluoro-2-methylbenzenesulfonyl
chloride.

Materials:

e 4-Fluoro-2-methylbenzenesulfonyl chloride
e Primary or Secondary Amine

e Anhydrous Dichloromethane

o Pyridine or Triethylamine

e 1M HCI Solution

» Saturated Sodium Bicarbonate Solution

e Brine

e Anhydrous Sodium Sulfate

Procedure:

e Reaction Setup: The amine is dissolved in anhydrous dichloromethane in a round-bottom
flask equipped with a magnetic stir bar. A base such as pyridine or triethylamine (1.5 - 2.0
equivalents) is added. The mixture is cooled to 0°C in an ice bath.[8]

» Addition of Sulfonyl Chloride: A solution of 4-Fluoro-2-methylbenzenesulfonyl chloride
(1.0 equivalent) in anhydrous dichloromethane is added dropwise to the cooled amine
solution over 15-30 minutes.[8]

o Reaction: The reaction mixture is stirred at 0°C for 1 hour and then allowed to warm to room
temperature, stirring for an additional 12-24 hours. Reaction progress can be monitored by
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Thin Layer Chromatography (TLC).[8]

o Work-up: The reaction is quenched with water. The mixture is transferred to a separatory
funnel, and the aqueous layer is extracted with dichloromethane. The combined organic
layers are washed successively with 1M HCI, saturated agueous NaHCOs solution, and
brine.[8]

« |solation: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent
is removed under reduced pressure to yield the crude sulfonamide, which can be further
purified by recrystallization or column chromatography.

Visualized Workflow and Logical Relationships

The following diagrams illustrate the logical flow of the synthesis and a subsequent reaction of
4-Fluoro-2-methylbenzenesulfonyl chloride.
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Synthesis of 4-Fluoro-2-methylbenzenesulfonyl chloride

Start: 4-Fluoro-2-methylaniline
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Product: 4-Fluoro-2-methylbenzenesulfonyl chloride
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A generalized workflow for the synthesis of the target compound.
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Sulfonamide Formation
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A typical reaction of the target compound to form a sulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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